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Compound of Interest

Compound Name: N,N-Dihexyloctan-1-amine

Cat. No.: B15496594

An imperative for laboratory safety, this document provides detailed application notes and
protocols for the safe handling and disposal of N,N-Dihexyloctan-1-amine. The following
procedures are based on best practices for handling structurally similar long-chain aliphatic
amines. Researchers, scientists, and drug development professionals should always consult a
specific Safety Data Sheet (SDS) for the compound in use. An SDS for N,N-Dihexyloctan-1-
amine was not available at the time of writing.

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of N,N-Dihexyloctan-
1-amine is fundamental for its safe handling. The data presented below is for Tri-n-hexylamine

(a synonym for N,N-Dihexyloctan-1-amine) and Di-n-hexylamine, a structurally similar
compound.
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Property Value for Tri-n-hexylamine  Value for Di-n-hexylamine
Molecular Formula C18H39NI[1] C12H27N[2][3]

Molecular Weight 269.51 g/mol [1] 185.35 g/mol [3]

Appearance - Clear colorless liquid[3]
Boiling Point - 192-195 °CJ3]

Melting Point - 3 °C[2][3]

Density - 0.795 g/mL at 25 °CJ3]

Flash Point - 104 °C[2]

Water Solubility - Miscible with water[3]

Hazard Identification and Safety Precautions

Long-chain amines can pose several health risks. Based on data for similar compounds, N,N-
Dihexyloctan-1-amine is likely to be harmful if swallowed or in contact with skin and may
cause severe skin burns and eye damage. It may also cause respiratory irritation.

General Safety Precautions:
o Always work in a well-ventilated area, preferably under a chemical fume hood.[4]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.[5][6]

» Avoid inhalation of vapors or mists.
e Prevent contact with skin and eyes.[5]
e Do not eat, drink, or smoke in the laboratory.[5][7]

e Wash hands thoroughly after handling.[5]

Experimental Protocols
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Handling and Storage Protocol

Objective: To outline the safe procedure for handling and storing N,N-Dihexyloctan-1-amine.

Methodology:

Receiving: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents and acids.[8][9] Keep the container tightly closed.

o Dispensing: When transferring the chemical, use a chemical fume hood.[4] Grounding and
bonding may be necessary to prevent static discharge.

o Personal Protective Equipment: Always wear appropriate PPE as described in Section 2.

Handling Workflow

Check for damage If OK For use
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Figure 1: Workflow for Handling N,N-Dihexyloctan-1-amine.

Spill Management Protocol

Objective: To provide a safe and effective procedure for managing spills of N,N-Dihexyloctan-
1-amine.

Methodology:
o Evacuation: Evacuate all non-essential personnel from the spill area.

» Ventilation: Ensure adequate ventilation.
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o Containment: For small spills, absorb the chemical with an inert material (e.g., sand,
vermiculite) and place it in a sealed container for disposal.[9][10]

» Personal Protective Equipment: Responders must wear appropriate PPE, including
respiratory protection if necessary.

o Decontamination: Clean the spill area thoroughly with a suitable solvent.

Disposal Protocol

Objective: To describe the proper procedure for the disposal of N,N-Dihexyloctan-1-amine
waste.

Methodology:

o Waste Collection: Collect all waste containing N,N-Dihexyloctan-1-amine in a designated,
properly labeled, and sealed container. Do not mix with other waste streams.

e Labeling: Clearly label the waste container with the chemical name and associated hazards.
o Storage of Waste: Store the waste container in a designated hazardous waste storage area.

o Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations.[11][12] Do not pour down the
drain.[11]
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Figure 2: Logical Flow for Disposal of N,N-Dihexyloctan-1-amine.

First Aid Measures

In case of exposure to N,N-Dihexyloctan-1-amine, follow these first aid procedures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[8]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[8]

Signaling Pathways and Toxicity

No specific signaling pathways or detailed toxicity mechanisms for N,N-Dihexyloctan-1-amine
were found in the available literature. For similar long-chain amines, toxicity is often associated
with their corrosive nature, causing damage to tissues upon contact. Systemic effects can
occur following absorption.

These application notes and protocols are intended as a guide. Always prioritize safety and
consult with your institution's safety officer for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dihexyloctan-1-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15496594#safe-handling-and-disposal-procedures-
for-n-n-dihexyloctan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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